![molecular formula C17H20ClN3O3S B2401344 N1-(5-chloro-2-methoxyphenyl)-N2-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)oxalamide CAS No. 941870-75-3](/img/structure/B2401344.png)
N1-(5-chloro-2-methoxyphenyl)-N2-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)oxalamide
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Description
N1-(5-chloro-2-methoxyphenyl)-N2-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H20ClN3O3S and its molecular weight is 381.88. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Application
A study by Sobolčiak et al. (2013) discusses the synthesis of a novel cationic polymer that transforms into a zwitterionic form upon light irradiation. This polymer can condense and release double-strand DNA, as well as switch its antibacterial activity, demonstrating potential applications in the field of biotechnology and medicine (Sobolčiak et al., 2013).
Drug Characterization and Properties
Tessler and Goldberg (2004) conducted a study characterizing Venlafaxine, an antidepressant drug structurally related to the compound . This research provides insights into the physical and chemical properties of such compounds, which can be critical for pharmaceutical development (Tessler & Goldberg, 2004).
Photoassisted Fenton Reaction in Water Treatment
Pignatello and Sun (1995) explored the use of a photoassisted Fenton reaction for the complete oxidation of certain compounds in water. Their study illustrates the potential of this chemical structure in environmental applications, particularly in water purification and the treatment of pesticide contamination (Pignatello & Sun, 1995).
Analysis of Herbicides and Environmental Impact
Zimmerman, Schneider, and Thurman (2002) analyzed herbicides structurally similar to the compound . They developed methods to detect these compounds and their degradates in natural water, indicating the significance of such research in monitoring environmental pollutants (Zimmerman et al., 2002).
Optimization of Chemical Functionalities in Medicinal Chemistry
Khurana et al. (2014) conducted research on the optimization of chemical functionalities in certain compounds for medical applications. This study highlights the potential of manipulating chemical structures for targeted therapeutic effects (Khurana et al., 2014).
properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O3S/c1-21(2)13(15-5-4-8-25-15)10-19-16(22)17(23)20-12-9-11(18)6-7-14(12)24-3/h4-9,13H,10H2,1-3H3,(H,19,22)(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZNNCWSKSYTFSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)OC)C2=CC=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.